Cas no 2172103-66-9 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2172103-66-9
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5995843
• PubChem ID: 165567853
• Update Time: 2025-06-24

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid
• EN300-1570356
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-5-oxopyrazolidine-3-carboxylic acid
• 2172103-66-9

• Inchi： 1S/C25H27N3O6/c1-15(23(30)28-21(24(31)32)13-22(29)27-28)7-6-12-26-25(33)34-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-21H,6-7,12-14H2,1H3,(H,26,33)(H,27,29)(H,31,32)
• InChI Key： PKKXMLAFJKRGNV-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N1C(C(=O)O)CC(N1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic Acid (CAS No. 2172103-66-9)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2172103-66-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazolidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structural characteristics of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid an attractive intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the pyrazolidine core, which is known for its biological activity, further enhances the potential of this compound in drug discovery.

Recent studies have highlighted the importance of pyrazolidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrazolidine derivatives exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that these compounds can effectively inhibit key enzymes involved in inflammation and cancer progression, making them promising candidates for further development.

In the context of peptide synthesis, the Fmoc protecting group plays a crucial role in ensuring the selective protection and deprotection of amino groups. This is particularly important in the synthesis of complex peptides, where precise control over the sequence and structure is essential. The use of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid as an intermediate allows for the efficient and scalable synthesis of such peptides, thereby facilitating their application in drug discovery and development.

The pyrazolidine core in this compound is also known for its ability to form stable complexes with metal ions, which can be exploited for various applications, including catalysis and materials science. For example, a study published in the Journal of Inorganic Biochemistry in 2020 demonstrated that pyrazolidine-based ligands can form highly stable complexes with transition metals, which exhibit catalytic activity in a range of chemical reactions. This property makes 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid a valuable starting material for the synthesis of metallo-drugs and catalysts.

In addition to its potential applications in drug discovery and catalysis, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid has also been explored for its use in diagnostic imaging. The presence of the Fmoc group can be leveraged to introduce fluorophores or other imaging agents, allowing for the visualization of specific biological processes or disease markers. This opens up new possibilities for non-invasive diagnostic techniques and personalized medicine.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-5-oxopyrazolidine-3-carboxylic acid typically involves several steps, including the formation of the pyrazolidine core, introduction of the Fmoc protecting group, and subsequent functionalization. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research and industrial applications.

In conclusion, 2-5-{(9H-fluoren−9−yl)methoxycarbonyl}amino)−2−methylpentanoyl−5−oxopyrazolidine−3−carboxylic acid (CAS No. 2172103−66−9) is a versatile compound with significant potential in various fields, including medicinal chemistry, peptide synthesis, catalysis, and diagnostic imaging. Its unique structural features and functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.